Cas no 2140027-30-9 (2-(3,3-dimethylpentyl)cyclobutan-1-ol)

• Product Name: 2-(3,3-dimethylpentyl)cyclobutan-1-ol
• CAS No: 2140027-30-9
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6280109
• PubChem ID: 165587150
• Update Time: 2025-10-31

2-(3,3-dimethylpentyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylpentyl)cyclobutan-1-ol
• EN300-1637283
• 2140027-30-9

• Inchi： 1S/C11H22O/c1-4-11(2,3)8-7-9-5-6-10(9)12/h9-10,12H,4-8H2,1-3H3
• InChI Key： PZZTXLNWCFCOTI-UHFFFAOYSA-N
• SMILES： OC1CCC1CCC(C)(C)CC

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3,3-dimethylpentyl)cyclobutan-1-ol

Professional Introduction to 2-(3,3-dimethylpentyl)cyclobutan-1-ol (CAS No. 2140027-30-9)

2-(3,3-dimethylpentyl)cyclobutan-1-ol, identified by the chemical compound code CAS No. 2140027-30-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyclobutane ring substituted with a bulky 3,3-dimethylpentyl side chain, presents a unique structural framework that opens up diverse applications in drug discovery and material science. The molecular architecture of this alcohol derivative not only influences its physical and chemical properties but also plays a crucial role in its potential biological activities.

The synthesis of 2-(3,3-dimethylpentyl)cyclobutan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyclobutane moiety into the molecular structure enhances rigidity, which can be particularly advantageous in designing molecules with specific binding affinities or metabolic stability. The 3,3-dimethylpentyl group, on the other hand, contributes to steric hindrance, which may prevent unwanted interactions and improve selectivity in biological assays.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-(3,3-dimethylpentyl)cyclobutan-1-ol with remarkable accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzyme targets, making it a promising candidate for further investigation in therapeutic contexts. For instance, preliminary simulations indicate potential interactions with enzymes involved in inflammatory pathways, which are key targets in the treatment of chronic diseases such as arthritis and autoimmune disorders.

In the realm of medicinal chemistry, the structural features of 2-(3,3-dimethylpentyl)cyclobutan-1-ol offer a rich ground for derivatization. By modifying the substituents or introducing additional functional groups, chemists can tailor the compound’s properties to meet specific therapeutic requirements. The cyclobutane ring, being relatively stable under physiological conditions, provides a scaffold that can be easily manipulated without compromising integrity. This stability is complemented by the hydroxyl group at the 1-position, which can participate in hydrogen bonding interactions—a critical factor in drug-receptor binding.

The CAS No. 2140027-30-9 registry number ensures unambiguous identification and facilitates accurate documentation in research papers and patent filings. This standardized classification system is essential for maintaining consistency across scientific literature and industrial applications. Moreover, the compound’s unique structure makes it an attractive subject for interdisciplinary studies involving organic chemistry, biochemistry, and pharmacology.

Recent experimental studies have begun to explore the biological activity of 2-(3,3-dimethylpentyl)cyclobutan-1-ol in vitro. Initial tests have shown mild interactions with certain cellular receptors, suggesting potential applications in areas such as neurology and oncology. While these findings are preliminary and require further validation through rigorous clinical trials, they underscore the compound’s versatility and therapeutic promise. The bulky side chain may also contribute to reduced permeability across biological membranes, which could enhance oral bioavailability—a critical factor in drug formulation.

The industrial synthesis of 2-(3,3-dimethylpentyl)cyclobutan-1-ol demands precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems have been employed to streamline the synthetic pathway while minimizing byproduct formation. These innovations not only improve efficiency but also align with sustainable chemistry principles by reducing waste generation and energy consumption.

Future research directions for 2-(3,3-dimethylpentyl)cyclobutan-1-ol may include exploring its role as a building block for more complex drug molecules or investigating its potential use in material science applications. The cycloalkyl structure could be leveraged in designing polymers or specialty chemicals with tailored mechanical properties. Additionally, the hydroxyl functionality provides a handle for further derivatization using techniques such as esterification or etherification.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-(3,3-dimethylpentyl)cyclobutan-1-ol. These algorithms can analyze vast datasets to predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. Such tools are particularly valuable in identifying compounds that may exhibit novel biological activities or improved pharmacokinetic profiles.

In conclusion,2-(3,3-dimethylpentyl)cyclobutan-1-ol (CAS No. 2140027-30-9) represents a fascinating molecule with significant potential across multiple scientific domains. Its unique structural features—combining a rigid cyclobutane core with a sterically demanding side chain—make it an intriguing subject for both academic research and industrial development. As our understanding of molecular interactions continues to evolve,2-(3,3-dimethylpentyl)cyclobutan-1-ol is poised to play an important role in shaping future advancements in pharmaceuticals and materials science.